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Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Ethyl-3,5-dimethyloctane

Cat. No.: B14548755

The IUPAC system for naming organic compounds provides a standardized and unambiguous
method for communicating chemical structures. For alkanes, the fundamental rules involve a
hierarchical process of identifying the core structure and its attached groups.[1][2] The key
steps, which will be elaborated upon for the target molecule, include:

Identifying the parent hydrocarbon chain: This is the longest continuous chain of carbon
atoms within the molecule.

e Numbering the parent chain: The chain is numbered to assign the lowest possible locants
(position numbers) to the substituent groups.

« ldentifying and naming substituents: Any groups attached to the parent chain are identified
and named.

o Assembling the complete name: The substituents are listed in alphabetical order, preceded
by their locants, followed by the name of the parent chain.[3][4]

Step-by-Step IUPAC Naming of 4-Ethyl-3,5-
dimethyloctane

The name "4-Ethyl-3,5-dimethyloctane” suggests a molecule with an eight-carbon parent
chain, an ethyl group at the fourth carbon, and methyl groups at the third and fifth carbons.[5]
[6] The following sections will verify this name by applying the IUPAC rules to its chemical
structure.
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Step 1: Identification of the Parent Chain

The primary step is to identify the longest continuous chain of carbon atoms in the molecule's
structure. For 4-Ethyl-3,5-dimethyloctane, the structure is as follows:

Caption: Chemical structure of 4-Ethyl-3,5-dimethyloctane.

By examining the structure, the longest continuous chain of carbon atoms is the horizontal
eight-carbon chain. This establishes "octane" as the parent name.[7]

Step 2: Numbering the Parent Chain

The parent octane chain must be numbered to give the substituents the lowest possible
locants. This is determined by numbering the chain from both ends and comparing the resulting
locant sets.

e Numbering from Left to Right:

[¢]

A methyl group is at position 3.

o

An ethyl group is at position 4.

o

A methyl group is at position 5.

[¢]

This gives the locant set (3, 4, 5).

e Numbering from Right to Left:

o

A methyl group is at position 4.

o

An ethyl group is at position 5.

[¢]

A methyl group is at position 6.

[¢]

This gives the locant set (4, 5, 6).

According to the "first point of difference" rule, the set (3, 4, 5) is lower than (4, 5, 6). Therefore,
the correct numbering is from left to right.
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Caption: Correct numbering of the parent chain.

Step 3: Identifying and Naming the Substituents

Based on the correct numbering, the substituents are:

Position Substituent
3 Methyl

4 Ethyl

5 Methyl

Since there are two methyl groups, they are combined using the prefix "di-".

Step 4: Assembling the Full IUPAC Name

The final step is to assemble the name by listing the substituents alphabetically, followed by the
parent name. The prefixes "di-", "tri-", etc., are not considered for alphabetization.

o Alphabetize Substituents: "Ethyl" comes before "methyl".
e Add Locants and Prefixes:

o Ethyl group at position 4: 4-Ethyl

o Two methyl groups at positions 3 and 5: 3,5-dimethyl

o Combine with Parent Name: The alphabetized substituents are placed before the parent
name "octane".

The resulting IUPAC name is 4-Ethyl-3,5-dimethyloctane.

Conclusion

A systematic application of the IUPAC nomenclature rules confirms that the name 4-Ethyl-3,5-
dimethyloctane is correct. The process involves identifying the longest carbon chain (octane),
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numbering it to provide the lowest locants for the substituents (3, 4, and 5), and arranging the
substituent names (ethyl, dimethyl) alphabetically.

Start with Structure

'

Identify Longest Chain
(8 Carbons -> Octane)

'

Number Chain for Lowest Locants

Left-to-Right: Right-to-Left:

Locants 3, 4, 5 Locants 4, 5, 6

Identify Substituents:
3-methyl, 4-ethyl, 5-methyl

'

Alphabetize & Combine:
4-Ethyl-3,5-dimethyl

Final IUPAC Name:

4-Ethyl-3,5-dimethyloctane

Click to download full resolution via product page

Caption: Logical workflow for IUPAC naming.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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